Cas no 73776-24-6 (4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)
73776-24-6 structure
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Properties
Names and Identifiers
-
- 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid
- 2,4-Dihydroxy-3-carboxychinolin
- 2,4-Dihydroxy-chinolin-3-carbonsaeure
- 2,4-dihydroxy-quinoline-3-carboxylic acid
- AC1NTWY2
- CHEBI:74804
- CTK2H0931
- CTK8F6015
- ST075371
- SureCN3985154
- 1,2-Dihydro-4-hydroxy-2-oxo-3-quinolinecarboxylic acid
- 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
- 4-hydroxy-2-oxo-1H-quinoline-3-carboxylic acid
- 4-Hydroxy-2-oxo-1,2-dihydro-quinoline-3-carboxylicacid
- F0913-4740
- AKOS022648136
- 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic
- 73776-24-6
- JEBJIWLJHQOTIA-UHFFFAOYSA-N
- 2-hydroxy-4-quinolone-3-carboxylic acid
- Q27144915
- DTXSID30715998
- CS-0372980
- 72963-93-0
- 1,2-dihydro-4-hydroxy-2-oxo-quinoline-3-carboxylic acid
- 2-hydroxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- SCHEMBL3985154
- AKOS000302735
- 4-HYDROXY-2-OXO-1,2-DIHYDRO-3-QUINOLINECARBOXYLIC ACID
- SR-01000324952-1
- SR-01000324952
- VS-09817
- 2-hydroxy-4(1H)-quinolone-3-carboxylic acid
- 2,4-dihydroxyquinoline-3-carboxylic acid
- STL373110
- STL521628
- BBL030452
- +Expand
-
- MFCD06011091
- JEBJIWLJHQOTIA-UHFFFAOYSA-N
- InChI=1S/C10H7NO4/c12-8-5-3-1-2-4-6(5)11-9(13)7(8)10(14)15/h1-4H,(H,14,15)(H2,11,12,13)
- C1=CC=C2C(=C1)C(=C(C(=N2)O)C(=O)O)O
Computed Properties
- 205.03750770g/mol
- 3
- 5
- 1
- 205.03750770g/mol
- 15
- 347
- 0
- 0
- 0
- 0
- 0
- 1
- 1.5
- 86.6Ų
Experimental Properties
- 357.7±42.0 °C at 760 mmHg
- 0.0±0.8 mmHg at 25°C
- 170.1±27.9 °C
- 1.611
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Price
4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Related Literature
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Xiaolong Sun,Yufang Xu,Weiping Zhu,Chunsheng He,Lin Xu,Youjun Yang,Xuhong Qian Anal. Methods, 2012,4, 919-922
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Xinqi Zhou,Yuan Fang,Viranga Wimalasiri Chem. Commun., 2022,58, 11941-11944
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Dinkar Choudhari,Sunita Salunke-Gawali,Debamitra Chakravarty,Samir R. Shaikh,Dipali N. Lande,Shridhar P. Gejji,Pradeep Kumar Rao,Surekha Satpute,Vedavati G. Puranik,Rajesh Gonnade New J. Chem., 2020,44, 6889-6901
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5. Highly diastereoselective Prins-type cyclisation of cyclopropylvinylic aldehydes mediated by TiCl4†Chan-Mo Yu,Seok-Keun Yoon,Young-Taek Hong,Jimin Kim Chem. Commun., 2004, 1840-1841
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Elizabeth Melito,Audrey Laventure,Gabriela Aldea-Nunzi,Christian Pellerin,Erwin Buncel,Olivier Lebel,Jean-Michel Nunzi J. Mater. Chem. C, 2015,3, 4729-4736
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Wei Zhang,Juan Li,Shenghui Jiang,Zhong-Sheng Wang Chem. Commun., 2014,50, 1685-1687
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Ying Li RSC Adv., 2017,7, 23143-23148
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Xiaoyang Guan,Yaohao Li,Xinfeng Wang,Patrick K. Chaffey,Munir S. Skaf,Michael F. Crowley,Zhongping Tan,Gregg T. Beckham Chem. Sci., 2018,9, 3710-3715
73776-24-6 (4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid) Related Products
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- 133838-46-7(2-Propen-1-one,3-[4-(methylthio)phenyl]-1-(2-thienyl)-)
- 128202-32-4(1H-Pyrano[3,2-f]quinolin-8(7H)-one,2,3-dihydro-)
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